Cas no 94347-46-3 (Propanamide, 2-chloro-N-cyclohexyl-, (S)-)
94347-46-3 structure
Product Name:Propanamide, 2-chloro-N-cyclohexyl-, (S)-
CAS No:94347-46-3
MF:C9H16ClNO
MW:189.682441711426
CID:752326
PubChem ID:3613317
Update Time:2025-04-19
Propanamide, 2-chloro-N-cyclohexyl-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 2-chloro-N-cyclohexyl-, (S)-
- 2-chloro-N-cyclohexylpropanamide
- AKOS016051211
- AKOS000264590
- NCGC00323035-01
- CS-0221147
- AB01318422-02
- SCHEMBL11067027
- 94318-76-0
- DTXSID40394197
- UPCMLD0ENAT0520-4093:001
- EN300-08454
- Z56949571
- 94347-46-3
-
- Inchi: 1S/C9H16ClNO/c1-7(10)9(12)11-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,11,12)
- InChI Key: XEZUQDMCORIBFZ-UHFFFAOYSA-N
- SMILES: ClC(C)C(NC1CCCCC1)=O
Computed Properties
- Exact Mass: 189.092
- Monoisotopic Mass: 189.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 29.1Ų
Propanamide, 2-chloro-N-cyclohexyl-, (S)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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